Cas no 1207053-53-9 (2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide
• CAS No: 1207053-53-9
• MF: C₂₁H₂₆N₆O₂
• MW: 394.470143795013
• CID: 6291912
• PubChem ID: 45502797
• Update Time: 2025-07-15

2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide
• 1207053-53-9
• F5630-0003
• 2-(benzo[d]isoxazol-3-yl)-N-(2-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)amino)ethyl)acetamide
• 2-(1,2-benzoxazol-3-yl)-N-(2-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]amino}ethyl)acetamide
• VU0649432-1
• 2-(1,2-benzoxazol-3-yl)-N-[2-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]ethyl]acetamide
• AKOS024516214

• Inchi： 1S/C21H26N6O2/c1-15-13-19(27-11-5-2-6-12-27)25-21(24-15)23-10-9-22-20(28)14-17-16-7-3-4-8-18(16)29-26-17/h3-4,7-8,13H,2,5-6,9-12,14H2,1H3,(H,22,28)(H,23,24,25)
• InChI Key： UJQZBVZNUYKRTF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(NCCNC2=NC(C)=CC(=N2)N2CCCCC2)=O)=N1

Computed Properties

• Exact Mass: 394.212
• Monoisotopic Mass: 394.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: 3

Additional information on 2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide

Introduction to 2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1207053-53-9, identified as 2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzoxazole moiety and a pyrimidine unit, which are well-documented for their roles in modulating various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of benzoxazole derivatives in the development of novel drugs. These compounds are known for their ability to interact with biological targets such as enzymes and receptors, thereby influencing cellular processes. The presence of the benzoxazole ring in 2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide suggests that it may exhibit properties such as antioxidant, anti-inflammatory, or anticancer activities. These properties are particularly relevant in the context of chronic diseases where modulation of inflammatory pathways is crucial.

The other prominent feature of this compound is the pyrimidine scaffold, which is a common structural motif in many pharmacologically active agents. Pyrimidine derivatives are widely studied for their potential applications in treating conditions ranging from infectious diseases to cancer. In particular, the 4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino substituent adds a layer of complexity to the molecule, enabling it to interact with multiple targets simultaneously. This dual-targeting capability is highly desirable in drug design, as it can lead to synergistic effects that enhance therapeutic outcomes.

One of the most compelling aspects of 2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}ethyl)acetamide is its potential as a lead compound for further drug development. The combination of the benzoxazole and pyrimidine moieties provides a rich chemical space for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs of this compound that may exhibit improved pharmacokinetic properties or enhanced binding affinity to specific biological targets.

In recent years, there has been a surge in interest towards developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 2-(1,2-benzoxazol-3-yl)-N-(2-{4-methyl-6-(piperidin-1-y l)p yrimidin - 2 - ylamino}ethyl)acetamide make it a promising candidate for this purpose. The benzoxazole ring can serve as a scaffold for designing molecules that disrupt or stabilize PPIs, which are often implicated in various diseases including cancer and neurodegenerative disorders. Furthermore, the pyrimidine moiety can be tailored to interact with specific residues on the target protein, thereby enhancing the selectivity and potency of the compound.

Another area where this compound shows promise is in the field of antiviral research. The ability of benzoxazole derivatives to inhibit viral enzymes and interfere with viral replication has been well-documented. The presence of the pyrimidine unit further enhances its potential as an antiviral agent by allowing interactions with viral proteins involved in replication and assembly. This dual functionality makes 2-(1,2-benzoxazol - 3 - yl)-N -( 2 - { 4 - methyl - 6 - ( piper idin - 1 - y l ) py rimid ine - 2 - y l am i no } eth yl ) ac et am ide a compelling candidate for developing novel antiviral therapies against emerging viruses.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzoxazole ring typically involves cyclization reactions using appropriate precursors such as o-hydroxyphenylamines and carbonyl compounds. Subsequent modifications include nucleophilic substitution reactions to introduce the pyrimidine moiety and further functionalization to achieve the desired structure. Advanced synthetic techniques such as flow chemistry and catalytic methods can be employed to improve efficiency and scalability.

In terms of pharmacological evaluation, CAS number 1207053 - 53 - 9 has been subjected to various bioassays to assess its biological activity. Initial studies have shown promising results in vitro, indicating potential effects on enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of many cellular processes and are often targeted by therapeutic agents. Further preclinical studies are necessary to elucidate the exact mechanisms of action and to evaluate its safety profile.

The development of new drugs is an iterative process that involves continuous refinement based on experimental data. Computational modeling plays a crucial role in this process by providing insights into molecular interactions at an atomic level. Techniques such as molecular dynamics simulations can help predict how 2-(1 , 2 - benz ox az ol - 3 - yl ) - N -( 2 - { 4 - me thy l - 6 - ( piper id i n e - 1 - y l ) py r i mid ine - 2 - y l am i no } eth yl ) ac et am ide interacts with biological targets, thereby guiding medicinal chemists in designing more effective analogs.

One notable aspect of modern drug discovery is the integration of machine learning algorithms into the process. These algorithms can analyze large datasets containing structural information and biological activity data to identify patterns that may not be apparent through traditional methods. By leveraging machine learning, researchers can accelerate the identification of promising candidates like CAS number 1207053 - 53 - 9, thereby reducing the time and cost associated with drug development.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their biological activity. Additionally , collaborations between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications . The development pipeline for drugs targeting chronic diseases continues to expand , making compounds like this one valuable assets in pharmaceutical research .